N-(cyanomethyl)-2-methyl-6-(thiophen-3-yl)pyridine-3-carboxamide

• IUPAC Name: N-(cyanomethyl)-2-methyl-6-thiophen-3-ylpyridine-3-carboxamide
• InChI: InChI=1S/C13H11N3OS/c1-9-11(13(17)15-6-5-14)2-3-12(16-9)10-4-7-18-8-10/h2-4,7-8H,6H2,1H3,(H,15,17)
• InChI Key: UMVAIXSCVWXSNL-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=N1)C2=CSC=C2)C(=O)NCC#N
• Molecular Formula: C13H11N3OS
• Molecular Weight: 257.31 g/mol
• CAS No.: 1311611-77-4

Description

“N-(cyanomethyl)-2-methyl-6-(thiophen-3-yl)pyridine-3-carboxamide” is a complex organic compound. It contains a pyridine ring, which is a basic aromatic ring with a nitrogen atom, and a thiophene ring, which is a heterocyclic compound with a sulfur atom. The presence of these functional groups could suggest potential applications in medicinal chemistry or materials science.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. Techniques such as X-ray crystallography or NMR spectroscopy are typically used to determine the structure of complex organic compounds.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on its functional groups. The pyridine ring is known to undergo electrophilic substitution reactions, while the thiophene ring can participate in electrophilic aromatic substitution reactions.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it’s used as a drug, its mechanism of action would involve interacting with biological targets in the body.